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Compound of Interest

Compound Name: L-779976

Cat. No.: B1674102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
L-779976 is a potent and selective non-peptide agonist of the somatostatin receptor subtype 2

(sst2). Due to its selectivity, L-779976 is a valuable tool for investigating the physiological and

pathophysiological roles of the sst2 receptor, which is implicated in various cellular processes,

including hormone secretion, cell proliferation, and neurotransmission. These application notes

provide a detailed protocol for the preparation of L-779976 stock solutions using dimethyl

sulfoxide (DMSO) as a solvent, ensuring solution integrity and suitability for various in vitro and

in vivo experimental paradigms.

L-779976 and DMSO Properties
A summary of the key chemical and physical properties of L-779976 and DMSO is provided in

the tables below for easy reference.

Table 1: Properties of L-779976
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Property Value

Chemical Name

N-((2R,3S)-1-((((1R,3S)-3-

(aminomethyl)cyclohexyl)methyl)amino)-3-(1H-

indol-3-yl)-1-oxobutan-2-yl)-4-(2-oxo-2,3-

dihydro-1H-benzo[d]imidazol-1-yl)piperidine-1-

carboxamide

Molecular Formula C₃₃H₄₃N₇O₃

Molecular Weight 585.75 g/mol

Appearance Typically a powder

Mechanism of Action
Selective agonist for the somatostatin receptor

subtype 2 (sst2)

Table 2: Properties of Dimethyl Sulfoxide (DMSO)

Property Value

Molecular Formula (CH₃)₂SO

Molecular Weight 78.13 g/mol

Appearance Colorless liquid

Solvent Type Polar aprotic

Melting Point 18.5 °C (65.3 °F)

Boiling Point 189 °C (372 °F)

Key Features

Dissolves a wide range of polar and nonpolar

compounds; miscible with water and many

organic solvents.[1]

Experimental Protocol: Preparation of L-779976
Stock Solution
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This protocol outlines the steps for preparing a concentrated stock solution of L-779976 in

DMSO.

Materials:

L-779976 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparations:

Ensure the analytical balance is calibrated and level.

Allow the L-779976 powder to equilibrate to room temperature before opening the

container to prevent condensation.

Work in a clean, dry environment, preferably in a chemical fume hood.

Weighing L-779976:

Tare a sterile, pre-labeled microcentrifuge tube or vial on the analytical balance.

Carefully weigh the desired amount of L-779976 powder directly into the tube. For

example, to prepare a 10 mM stock solution, you would weigh out 5.8575 mg of L-779976
to be dissolved in 1 mL of DMSO.

Calculating the Required Volume of DMSO:
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Use the following formula to calculate the volume of DMSO required to achieve the

desired stock concentration:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Desired Concentration (mol/L))

Example for a 10 mM stock solution from 1 mg of L-779976:

Mass = 0.001 g

Molecular Weight = 585.75 g/mol

Desired Concentration = 0.010 mol/L

Volume (L) = 0.001 g / (585.75 g/mol x 0.010 mol/L) = 0.0001707 L = 170.7 µL

Dissolving L-779976 in DMSO:

Add the calculated volume of anhydrous DMSO to the tube containing the L-779976
powder.

Cap the tube securely.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may be used to aid dissolution if necessary, but avoid

excessive heat. Visually inspect the solution against a light source to ensure there are no

visible particulates.

Storage of Stock Solution:

Aliquot the stock solution into smaller, single-use volumes in sterile, amber or opaque

tubes to minimize freeze-thaw cycles and exposure to light.

Store the aliquots at -20°C for short-term storage (weeks to months) or at -80°C for long-

term storage (months to years). Studies have shown that many compounds in DMSO are

stable for extended periods when stored properly.[2][3]

Table 3: Example Dilutions for a 10 mM L-779976 Stock Solution
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Desired Final
Concentration

Volume of 10 mM Stock Final Volume

1 µM 1 µL 10 mL

10 µM 10 µL 10 mL

100 µM 100 µL 10 mL

1 mM 1 mL 10 mL

Note on Determining Solubility: If the exact solubility of a particular batch of L-779976 in DMSO

is unknown, it is recommended to perform a solubility test. Start by adding a small, known

volume of DMSO to a known mass of the compound and incrementally add more solvent while

vortexing until the compound is fully dissolved. This will help determine the maximum practical

stock concentration.

Visualizations
Experimental Workflow
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Caption: Workflow for preparing L-779976 stock solution in DMSO.
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L-779976 Mechanism of Action: sst2 Signaling Pathway
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Caption: Simplified sst2 signaling pathway activated by L-779976.

Safety Precautions
Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling L-779976 and DMSO.

DMSO is an excellent solvent and can facilitate the absorption of other chemicals through

the skin. Handle with care.

Work in a well-ventilated area, preferably a chemical fume hood, especially when handling

the powder form of L-779976.

Consult the Safety Data Sheet (SDS) for L-779976 and DMSO for complete safety and

handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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